Cas no 84029-97-0 (Naphthalene,1-(1,1-dimethylethyl)-5-methyl-)
84029-97-0 structure
Product Name:Naphthalene,1-(1,1-dimethylethyl)-5-methyl-
CAS No:84029-97-0
MF:C15H18
MW:198.303424358368
CID:726239
PubChem ID:3019608
Update Time:2025-04-19
Naphthalene,1-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,1-(1,1-dimethylethyl)-5-methyl-
- 1-(tert-butyl)-5-methylnaphthalene
- 1-tert-butyl-5-methylnaphthalene
- 84029-97-0
- NS00060401
- DTXSID501004309
- EINECS 281-768-6
-
- Inchi: 1S/C15H18/c1-11-7-5-9-13-12(11)8-6-10-14(13)15(2,3)4/h5-10H,1-4H3
- InChI Key: PCDPDRIMDNQRGQ-UHFFFAOYSA-N
- SMILES: C(C)(C)(C)C1C=CC=C2C(C)=CC=CC=12
Computed Properties
- Exact Mass: 198.141
- Monoisotopic Mass: 198.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.96
- Boiling Point: 299.1°C at 760 mmHg
- Flash Point: 137.3°C
- Refractive Index: 1.565
Naphthalene,1-(1,1-dimethylethyl)-5-methyl- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
84029-97-0 (Naphthalene,1-(1,1-dimethylethyl)-5-methyl-) Related Products
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- 2027-17-0(2-Isopropylnaphthalene)
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- 10275-58-8(2,7-Di-tert-butylnaphthalene)
- 490-65-3(Naphthalene,1-methyl-7-(1-methylethyl)-)
- 24300-91-2(2,7-Di-tert-butylpyrene)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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